Cas no 5616-71-7 (Homo-α-lipoic Acid)

• Product Name: Homo-α-lipoic Acid
• CAS No: 5616-71-7
• MF: C₉H₁₆O₂S₂
• MW: 220.352140426636
• CID: 826187
• PubChem ID: 22620364
• Update Time: 2025-04-19

Homo-α-lipoic Acid Chemical and Physical Properties

Names and Identifiers

• Homo-α-lipoic Acid
• HOMO-A-LIPOIC ACID
• 6-(dithiolan-3-yl)hexanoic acid
• VBTNABAOJVZGII-UHFFFAOYSA-N
• 6-(1,2-Dithiolan-3-yl)hexanoic acid
• Homo-alpha-lipoic Acid
• DTXSID60627010
• SCHEMBL6813513
• Homo-?-lipoic Acid
• Homo- alpha -lipoic Acid
• Homo-alpha-lipoicAcid
• 5616-71-7

• Inchi： 1S/C9H16O2S2/c10-9(11)5-3-1-2-4-8-6-7-12-13-8/h8H,1-7H2,(H,10,11)
• InChI Key： VBTNABAOJVZGII-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCCC(=O)O

Computed Properties

• Exact Mass: 220.05900
• Monoisotopic Mass: 220.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 87.90000
• LogP: 3.17520